Cas no 392297-09-5 (4-fluoro-N-{5-({2-(trifluoromethyl)phenylcarbamoyl}methyl)sulfanyl-1,3,4-thiadiazol-2-yl}benzamide)

• Product Name: 4-fluoro-N-{5-({2-(trifluoromethyl)phenylcarbamoyl}methyl)sulfanyl-1,3,4-thiadiazol-2-yl}benzamide
• CAS No: 392297-09-5
• MF: C₁₈H₁₂F₄N₄O₂S₂
• MW: 456.437094688416
• CID: 5935446
• PubChem ID: 3474665
• Update Time: 2025-08-04

4-fluoro-N-{5-({2-(trifluoromethyl)phenylcarbamoyl}methyl)sulfanyl-1,3,4-thiadiazol-2-yl}benzamide Chemical and Physical Properties

Names and Identifiers

• 4-fluoro-N-{5-({2-(trifluoromethyl)phenylcarbamoyl}methyl)sulfanyl-1,3,4-thiadiazol-2-yl}benzamide
• Benzamide, 4-fluoro-N-[5-[[2-oxo-2-[[2-(trifluoromethyl)phenyl]amino]ethyl]thio]-1,3,4-thiadiazol-2-yl]-
• F0417-0785
• 4-fluoro-N-[5-[2-oxo-2-[2-(trifluoromethyl)anilino]ethyl]sulfanyl-1,3,4-thiadiazol-2-yl]benzamide
• AKOS024577003
• 4-fluoro-N-(5-((2-oxo-2-((2-(trifluoromethyl)phenyl)amino)ethyl)thio)-1,3,4-thiadiazol-2-yl)benzamide
• 4-fluoro-N-{5-[({[2-(trifluoromethyl)phenyl]carbamoyl}methyl)sulfanyl]-1,3,4-thiadiazol-2-yl}benzamide
• 392297-09-5

• Inchi： 1S/C18H12F4N4O2S2/c19-11-7-5-10(6-8-11)15(28)24-16-25-26-17(30-16)29-9-14(27)23-13-4-2-1-3-12(13)18(20,21)22/h1-8H,9H2,(H,23,27)(H,24,25,28)
• InChI Key： HSGQGTOWXYJCGV-UHFFFAOYSA-N
• SMILES： C(NC1=NN=C(SCC(=O)NC2=CC=CC=C2C(F)(F)F)S1)(=O)C1=CC=C(F)C=C1

Computed Properties

• Exact Mass: 456.03378063g/mol
• Monoisotopic Mass: 456.03378063g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 605
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 138Ų

Experimental Properties

• Density: 1.55±0.1 g/cm3(Predicted)
• pka: 7.47±0.50(Predicted)

Additional information on 4-fluoro-N-{5-({2-(trifluoromethyl)phenylcarbamoyl}methyl)sulfanyl-1,3,4-thiadiazol-2-yl}benzamide

4-fluoro-N-{5-({2-(trifluoromethyl)phenylcarbamoyl}methyl)sulfanyl-1,3,4-thiadiazol-2-yl}benzamide (CAS No. 392297-09-5): A Comprehensive Overview

The compound 4-fluoro-N-{5-({2-(trifluoromethyl)phenylcarbamoyl}methyl)sulfanyl-1,3,4-thiadiazol-2-yl}benzamide (CAS No. 392297-09-5) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the 1,3,4-thiadiazole core and trifluoromethylphenyl moiety, make it a promising candidate for various applications. This article delves into its properties, synthesis, applications, and market trends, while addressing common queries from researchers and industry professionals.

Chemical Structure and Properties
The molecular structure of 4-fluoro-N-{5-({2-(trifluoromethyl)phenylcarbamoyl}methyl)sulfanyl-1,3,4-thiadiazol-2-yl}benzamide features a 1,3,4-thiadiazole ring, which is known for its bioactivity in medicinal chemistry. The presence of a fluoro substituent on the benzamide group enhances its metabolic stability, while the trifluoromethyl group contributes to its lipophilicity and binding affinity. These attributes are critical in drug design, particularly for targeting enzymes or receptors with high specificity.

Synthesis and Analytical Data
The synthesis of CAS No. 392297-09-5 typically involves multi-step organic reactions, including condensation and cyclization processes. Key intermediates include 2-(trifluoromethyl)phenyl isocyanate and 4-fluorobenzoyl chloride. Analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC are employed to confirm its purity and structural integrity. Researchers often optimize reaction conditions to improve yield and scalability, addressing common challenges like byproduct formation.

Applications in Pharmaceutical Research
Due to its structural complexity, 4-fluoro-N-{5-({2-(trifluoromethyl)phenylcarbamoyl}methyl)sulfanyl-1,3,4-thiadiazol-2-yl}benzamide is explored as a potential kinase inhibitor or antimicrobial agent. Recent studies highlight its efficacy in modulating cellular pathways, making it relevant for oncology and infectious disease research. Its sulfanyl linkage also offers opportunities for further derivatization, a hot topic in fragment-based drug discovery.

Market Trends and Industry Insights
The demand for fluorinated and heterocyclic compounds like CAS No. 392297-09-5 is rising, driven by advancements in personalized medicine and agrochemical innovation. Suppliers emphasize high-purity grades to meet regulatory standards, while academic labs seek cost-effective synthesis routes. Sustainability concerns have also spurred interest in greener production methods, aligning with the industry’s shift toward green chemistry principles.

Frequently Asked Questions (FAQs)
1. What is the solubility profile of 4-fluoro-N-{5-({2-(trifluoromethyl)phenylcarbamoyl}methyl)sulfanyl-1,3,4-thiadiazol-2-yl}benzamide?
The compound exhibits moderate solubility in polar organic solvents like DMSO and methanol but is sparingly soluble in water.
2. How is the stability of CAS No. 392297-09-5 under storage conditions?
It is recommended to store the compound in a cool, dry environment, protected from light to prevent degradation.
3. Are there any known bioactivity studies for this compound?
Preliminary data suggest potential inhibitory effects on specific protein targets, though detailed mechanistic studies are ongoing.

Conclusion
4-fluoro-N-{5-({2-(trifluoromethyl)phenylcarbamoyl}methyl)sulfanyl-1,3,4-thiadiazol-2-yl}benzamide represents a versatile scaffold with broad applicability in life sciences. Its synthesis, properties, and emerging applications underscore its value in modern research. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in next-generation therapeutic and agrochemical developments.